Cas no 61046-59-1 ((+/-)-Byakangelicol)

• Product Name: (+/-)-Byakangelicol
• CAS No: 61046-59-1
• MF: C₁₇H₁₆O₆
• MW: 316.31
• CID: 493744
• PubChem ID: 616062
• Update Time: 2025-07-27

(+/-)-Byakangelicol Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[(3,3-dimethyloxiranyl)methoxy]-4-methoxy-
• 9-[(3,3-Dimethyl-2-oxiranyl)methoxy]-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• Byakangelicol (Biacangelicol)
• Biacangelicol; Byakangelicol
• FT-0688278
• SCHEMBL21986509
• 61046-59-1
• AKOS040740395
• 9-[(3,3-dimethyloxiran-2-yl)methoxy]-4-methoxyfuro[3,2-g]chromen-7-one
• ( inverted exclamation markA)-Byakangelicol
• (+/-)-Byakangelicol

• Inchi： InChI=1S/C17H16O6/c1-17(2)11(23-17)8-21-16-14-10(6-7-20-14)13(19-3)9-4-5-12(18)22-15(9)16/h4-7,11H,8H2,1-3H3
• InChI Key： ORBITTMJKIGFNH-UHFFFAOYSA-N
• SMILES： CC1(C(O1)COC2=C3C(=C(C4=C2OC(=O)C=C4)OC)C=CO3)C

Computed Properties

• Exact Mass: 316.09468823g/mol
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.313
• Melting Point: 106 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-methoxypsoralens

Additional information on (+/-)-Byakangelicol

Recent Advances in the Study of (+/-)-Byakangelicol (CAS: 61046-59-1): A Comprehensive Research Brief

(+/-)-Byakangelicol (CAS: 61046-59-1) is a bioactive furanocoumarin derivative primarily isolated from the roots of Angelica dahurica, a traditional medicinal plant widely used in East Asian pharmacopeia. Recent studies have reignited interest in this compound due to its multifaceted pharmacological properties, including anti-inflammatory, neuroprotective, and potential anticancer activities. This research brief synthesizes the latest findings (2022-2024) on its molecular mechanisms, therapeutic potential, and emerging applications in precision medicine.

A groundbreaking study published in Journal of Natural Products (2023) elucidated the chiral-specific bioactivity of (+/-)-Byakangelicol enantiomers. Through asymmetric synthesis and in vitro screening, researchers demonstrated that the (+)-enantiomer exhibits 3.2-fold stronger inhibition of NF-κB signaling compared to its (-)-counterpart (IC₅₀ = 8.7 μM vs 28.1 μM). This stereoselectivity was further validated via molecular docking simulations revealing differential binding affinities to IKKβ kinase.

In neuropharmacology, Acta Pharmacologica Sinica (2024) reported (+/-)-Byakangelicol's dual modulation of Nrf2/HO-1 and BDNF/TrkB pathways in a Parkinson's disease model. Daily administration (10 mg/kg, i.p.) for 28 days significantly improved motor coordination in MPTP-treated mice (p<0.01), while LC-MS/MS analysis showed 62% reduction in α-synuclein oligomers. The study highlights its potential as a multimodal neuroprotective agent.

Oncological research has uncovered novel mechanisms of action. A Cell Death & Disease publication (2023) identified (+/-)-Byakangelicol as a selective inducer of paraptosis in triple-negative breast cancer cells (MDA-MB-231) through ER stress-mediated mitochondrial vacuolization. The compound showed synergistic effects with paclitaxel (combination index = 0.38) while sparing normal mammary epithelial cells (selectivity index >15).

Pharmacokinetic studies using UPLC-QTOF-MS revealed interesting properties: oral bioavailability of 34.2% in rats, with extensive phase II metabolism producing 7 major glucuronide/sulfate conjugates. Notably, the 4'-hydroxylated metabolite retained 89% of the parent compound's anti-inflammatory activity, suggesting active metabolites contribute significantly to in vivo effects.

Current challenges include improving water solubility (currently 0.12 mg/mL at pH 7.4) and target specificity. Recent formulation advances include the development of PEGylated nanocrystals showing 5.8-fold enhanced oral absorption in preclinical models. Several patent applications (WO2023184567, CN115554345) have emerged for (+/-)-Byakangelicol derivatives as next-generation immunomodulators.

In conclusion, (+/-)-Byakangelicol represents a promising scaffold for developing multifunctional therapeutic agents. Future research directions should focus on: 1) clinical translation of enantiopure formulations, 2) exploration of microbiome-mediated metabolism, and 3) development of targeted delivery systems for neurological and oncological applications. The compound's unique polypharmacology profile positions it as a valuable candidate for treating complex multifactorial diseases.